Cas no 121842-79-3 (4,6,10-Hexadecatrienoicacid, 8-hydroxy-, [S-(E,Z,Z)]- (9CI))

• Product Name: 4,6,10-Hexadecatrienoicacid, 8-hydroxy-, [S-(E,Z,Z)]- (9CI)
• CAS No: 121842-79-3
• MF: C₁₆H₂₆O₃
• MW: 266.375845432281
• CID: 104643
• PubChem ID: 15730832
• Update Time: 2025-04-18

4,6,10-Hexadecatrienoicacid, 8-hydroxy-, [S-(E,Z,Z)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4,6,10-Hexadecatrienoicacid, 8-hydroxy-, [S-(E,Z,Z)]- (9CI)
• TETRANOR-12(S)-HETE
• KBOVKDIBOBQLRS-ONCCEEIJSA-N
• (S,4Z,6E,10Z)-8-Hydroxyhexadeca-4,6,10-trienoic acid
• CHEBI:89569
• DTXSID601347576
• Tetranor 12-HETE
• SR-01000946990
• 121842-79-3
• SR-01000946990-1
• Q27161768
• AKOS040755947
• J-004687
• (4Z,6E,8S,10Z)-8-hydroxyhexadeca-4,6,10-trienoic acid
• (4Z,6e,8s,10z)-8-hydroxy-4,6,10-hexadecatrienoic acid
• DB-214922
• CS-0374549
• HY-142976

• Inchi： 1S/C16H26O3/c1-2-3-4-5-6-9-12-15(17)13-10-7-8-11-14-16(18)19/h6-10,13,15,17H,2-5,11-12,14H2,1H3,(H,18,19)/b8-7-,9-6-,13-10+/t15-/m0/s1
• InChI Key： KBOVKDIBOBQLRS-ONCCEEIJSA-N
• SMILES： O[C@H](/C=C/C=C\CCC(=O)O)C/C=C\CCCCC

Computed Properties

• Exact Mass: 266.188
• Monoisotopic Mass: 266.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 11
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2
• XLogP3: 3.9

Experimental Properties

• PSA: 57.53000
• LogP: 3.85110